Myrtucommulone A

• CAS RN: 54247-21-1
• Molecular Formula: C38H52O10
• Molecular Weight: 668.824
• IUPAC Name: 5-hydroxy-2,2,6,6-tetramethyl-4-[2-methyl-1-[2,4,6-trihydroxy-3-[1-(2-hydroxy-3,3,5,5-tetramethyl-4,6-dioxocyclohexen-1-yl)-2-methylpropyl]-5-(2-methylpropanoyl)phenyl]propyl]cyclohex-4-ene-1,3-dione
• InChI: InChI=1S/C38H52O10/c1-15(2)18(22-29(43)35(7,8)33(47)36(9,10)30(22)44)20-26(40)21(28(42)24(27(20)41)25(39)17(5)6)19(16(3)4)23-31(45)37(11,12)34(48)38(13,14)32(23)46/h15-19,40-43,45H,1-14H3
• InChI Key: BIHONVMOJSPPFL-RTBURBONSA-N
• SMILES: CC(C)C(C1=C(C(=C(C(=C1O)C(=O)C(C)C)O)C(C2=C(C(C(=O)C(C2=O)(C)C)(C)C)O)C(C)C)O)C3=C(C(C(=O)C(C3=O)(C)C)(C)C)O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: Myrtucommulone

Description

Myrtucommulone is an inhibitor of the chaperonin activity of HSP60, correlating to LONP and LRP130 aggregation.

Scientific Research Applications

Multicomponent Reactions and Structural Analysis

Research involving compounds with complex structures often explores their synthesis through multicomponent reactions, providing efficient pathways to generate structurally diverse molecules. For instance, Barakat et al. (2016) described the synthesis of a related compound through Aldol–Michael addition reactions, showcasing the compound's molecular structure confirmed by spectroscopic methods and X-ray crystallography. This highlights the importance of such compounds in studying reaction mechanisms and molecular architecture (Barakat et al., 2016).

Insecticidal Activity

Compounds derived from natural sources, such as Kunzea ambigua and Kunzea baxterii, have been studied for their potential applications, including moderate insecticidal activity. Khambay et al. (2002) isolated a mixture of tetramethylcyclohexenedione isomers demonstrating this activity, underscoring the potential of such compounds in developing bioactive agents (Khambay, Beddie, & Simmonds, 2002).

Electrocatalytic Synthesis

The field of electrocatalysis offers routes to novel compounds through energy-efficient reactions. Elinson et al. (2021) discussed the electrocatalytic cyclization of similar compounds, resulting in high yields of spirobarbituric dihydrofurans. This method represents a selective and efficient pathway to functionalized molecules, important for various applications, including pharmaceuticals and materials science (Elinson, Vereshchagin, Ryzhkova, & Egorov, 2021).

Chemoenzymatic Synthesis for Pharmacologically Active Compounds

Chemoenzymatic synthesis combines chemical and enzymatic steps to produce molecules with high enantiomeric excess, useful in pharmacology. Demir and Senocak (2004) demonstrated a pathway to pharmacologically interesting enantiomers starting from cyclohexane-1,3-dione, illustrating the relevance of such compounds in medicinal chemistry (Demir & Senocak, 2004).